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Introduction
Doxycycline, a broad-spectrum tetracycline antibiotic, is a crucial tool in preclinical mouse

studies.[1][2] Beyond its antimicrobial properties, it serves as a key regulator for inducible gene

expression systems, such as the widely used Tet-On/Tet-Off systems.[2][3] Accurate dosage

calculation and appropriate administration are paramount for the success and reproducibility of

such experiments. These application notes provide a comprehensive guide to calculating and

administering doxycycline hyclate to mice, ensuring optimal outcomes for your research.

Data Presentation: Doxycycline Dosage and
Administration Routes
The selection of doxycycline dosage and administration route depends on the specific

experimental goals, such as the desired level and kinetics of gene induction or the therapeutic

target. Below are summarized data from various studies.

Table 1: Recommended Doxycycline Dosages for Tet-
Inducible Systems
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Administration
Route

Dosage Range
Typical
Concentration

Notes

Drinking Water 0.02 - 2 mg/mL 0.2 - 1 mg/mL

Effective for inducing

gene expression.[4]

Lower concentrations

may be sufficient for

some Tet-On systems.

Sucrose (e.g., 5%) is

often added to

improve palatability.

Medicated Feed
200 - 2000 ppm

(mg/kg of chow)
625 ppm

Provides consistent

plasma levels.

Custom formulations

can be obtained from

commercial vendors.

Intraperitoneal (IP)

Injection
10 - 100 mg/kg 50 mg/kg

Used for rapid

induction or when oral

administration is not

feasible.

Oral Gavage 0.02 - 0.2 mg/mouse -

Allows for precise

dosage

administration.

Table 2: Therapeutic and Other Doxycycline Dosages in
Mice
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Application
Administration
Route

Recommended
Dosage

Frequency

Bacterial Infections Oral 2.5 mg/kg
Twice daily (q12h) for

14 days

Anti-inflammatory In vivo

Higher than for Tet

systems, up to 15x

greater

-

Pharmacokinetic

Studies

Intraperitoneal (IP)

Injection

10 mg/kg and 100

mg/kg

Single or repeated

doses

Experimental Protocols
Protocol 1: Doxycycline Administration in Drinking
Water
This is the most common method for long-term induction in Tet-inducible systems.

Materials:

Doxycycline hyclate powder

Sucrose (optional, for palatability)

Sterile water

Light-protected (amber) water bottles

Procedure:

Calculate the required amount of doxycycline. For a desired concentration of 1 mg/mL,

dissolve 1 gram of doxycycline hyclate in 1 liter of sterile water.

Add sucrose (optional). To mask the bitter taste of doxycycline, 5% sucrose (50 grams per

liter) can be added.
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Prepare the solution. Mix the components thoroughly until the doxycycline is completely

dissolved. The solution will have a yellowish to yellowish-green color.

Protect from light. Transfer the solution to amber water bottles as doxycycline is light-

sensitive.

Administer to mice. Replace the regular drinking water with the doxycycline-containing water.

Monitor and refresh. Doxycycline in non-acidified water is stable for at least 7 days. It is good

practice to replace the water every 3-4 days to ensure freshness and potency. In acidified

water (pH 2.6), doxycycline is stable for up to 14 days.

Dosage Calculation Example:

Average water intake for a mouse: ~1.5 mL per 10 grams of body weight per day.

For a 25g mouse, daily water intake is approximately 3.75 mL.

With a 1 mg/mL doxycycline solution, the mouse will ingest approximately 3.75 mg of

doxycycline per day.

Protocol 2: Doxycycline Administration in Feed
Medicated chow provides a consistent and convenient method for doxycycline delivery.

Procedure:

Determine the desired concentration. Common concentrations range from 200 ppm to 2000

ppm (mg of doxycycline per kg of chow).

Order custom feed. Contact a commercial vendor that specializes in medicated rodent chow

to have the doxycycline-formulated feed prepared. It is crucial to inform the vendor of the

specific chow formulation required for your study.

Administer to mice. Replace the standard rodent chow with the medicated feed.

Storage. Store the medicated feed according to the manufacturer's instructions, typically in a

cool, dry, and dark place.
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Protocol 3: Intraperitoneal (IP) Injection of Doxycycline
IP injections are suitable for acute studies requiring rapid and precise dosing.

Materials:

Doxycycline hyclate powder

Sterile saline (0.9% NaCl) or sterile water for injection

Sterile syringes and needles (e.g., 27-30 gauge)

Procedure:

Prepare the doxycycline solution. Dissolve doxycycline hyclate in sterile saline or water to

the desired concentration (e.g., 5 mg/mL). Ensure the solution is sterile, for example, by

filtering it through a 0.22 µm filter.

Calculate the injection volume. The volume to be injected is based on the mouse's body

weight and the desired dose.

Administer the injection. Restrain the mouse appropriately and administer the injection into

the intraperitoneal cavity.

Dosage Calculation Example:

Desired dose: 50 mg/kg

Mouse weight: 25 g (0.025 kg)

Total dose for the mouse: 50 mg/kg * 0.025 kg = 1.25 mg

If the solution concentration is 5 mg/mL, the injection volume is: 1.25 mg / 5 mg/mL = 0.25

mL

Mandatory Visualizations
Signaling Pathway of the Tet-On System
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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